Safranal
Safranal
Safranal is a monoterpenoid formally derived from beta-cyclocitral by dehydrogenation. It is functionally related to a beta-cyclocitral.
Safranal is a natural product found in Camellia sinensis, Eryngium foetidum, and other organisms with data available.
Safranal is a natural product found in Camellia sinensis, Eryngium foetidum, and other organisms with data available.
Brand Name:
Vulcanchem
CAS No.:
116-26-7
VCID:
VC20860115
InChI:
InChI=1S/C10H14O/c1-8-5-4-6-10(2,3)9(8)7-11/h4-5,7H,6H2,1-3H3
SMILES:
CC1=C(C(CC=C1)(C)C)C=O
Molecular Formula:
C10H14O
Molecular Weight:
150.22 g/mol
Safranal
CAS No.: 116-26-7
Cat. No.: VC20860115
Molecular Formula: C10H14O
Molecular Weight: 150.22 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Safranal is a monoterpenoid formally derived from beta-cyclocitral by dehydrogenation. It is functionally related to a beta-cyclocitral. Safranal is a natural product found in Camellia sinensis, Eryngium foetidum, and other organisms with data available. |
|---|---|
| CAS No. | 116-26-7 |
| Molecular Formula | C10H14O |
| Molecular Weight | 150.22 g/mol |
| IUPAC Name | 2,6,6-trimethylcyclohexa-1,3-diene-1-carbaldehyde |
| Standard InChI | InChI=1S/C10H14O/c1-8-5-4-6-10(2,3)9(8)7-11/h4-5,7H,6H2,1-3H3 |
| Standard InChI Key | SGAWOGXMMPSZPB-UHFFFAOYSA-N |
| SMILES | CC1=C(C(CC=C1)(C)C)C=O |
| Canonical SMILES | CC1=C(C(CC=C1)(C)C)C=O |
| Boiling Point | 70.00 °C. @ 1.00 mm Hg |
| Melting Point | < 25 °C |
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